BE“GHE Foundational & Exploratory

Check Availability & Pricing

Solvent Violet 38 chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Solvent violet 38

Cat. No.: B15135746

In-Depth Technical Guide: Solvent Violet 38

This technical guide provides a comprehensive overview of the chemical structure, properties,
and applications of Solvent Violet 38, targeted at researchers, scientists, and professionals in
drug development and materials science.

Chemical Structure and Identity

Solvent Violet 38 is a synthetic organic dye belonging to the anthraquinone class of colorants.
[1] Its chemical structure is characterized by a central anthraquinone core substituted with two
brominated aniline groups. The IUPAC name for this compound is 1,4-bis[(2,6-dibromo-4-
methylphenyl)amino]-9,10-anthracenedione.

Caption: Chemical structure of Solvent Violet 38.

Physicochemical Properties

The key physicochemical properties of Solvent Violet 38 are summarized in the tables below.
These properties are crucial for understanding its behavior in various solvent systems and
applications.

Table 1: Identification and Formula
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Identifier

CAS Number

Value

63512-14-1[1][2]

Molecular Formula

C2sH18BraN202[1][2]

Molecular Weight

734.07 g/mol [1][2]

| Synonyms | Violet 4B, Perox Violet 3B, C.I. 615665[2] |

Table 2: Physical and Chemical Properties

Property

Physical Appearance

Value

Purple powder or liquid[2]

Density 1.889 g/cm3[3]

Boiling Point 687.4 °C at 760 mmHg(3]
Flash Point 369.5 °CJ3]

Refractive Index 1.747[3]

Vapor Pressure

9.57 x 1071 mmHg at 25°CJ[3]

| LogP (Octanol/Water) | 9.762[3] |

Table 3: Solubility Profile
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Solvent Solubility
Water Insoluble[2]
Alcohol Slightly Soluble[2]
Acetone Soluble[2]
Chloroform Soluble[2]
Benzene Soluble[2]

Xylene Soluble[2][4]

| Toluene | Soluble[2] |

Spectral Properties

Detailed experimental data, including specific maximum absorption (Amax) and emission
wavelengths for Solvent Violet 38, are not readily available in the cited literature. However, it is
described as a bluish-violet transparent color.[5] In solution, it typically exhibits a blue-violet
shade.[4] While some sources classify it as a fluorescent dye, quantitative fluorescence data
such as quantum yield and excitation/emission spectra are not publicly documented.

Experimental Protocols

Detailed experimental protocols specifically for Solvent Violet 38 are not published in readily
accessible literature. However, the following sections describe general methodologies that are
standard for the synthesis and characterization of similar anthraquinone-based solvent dyes.

General Method for Synthesis

The synthesis of Solvent Violet 38 is generally achieved through a condensation reaction.[1] A
typical procedure involves the reaction of 1,4-dihydroxyanthracene-9,10-dione with two
equivalents of 2,6-dibromo-4-methylbenzenamine.[1]

Workflow for a Generic Condensation Synthesis of an Anthraquinone Dye
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Charge reactor with
1,4-dihydroxyanthracene-9,10-dione
and a suitable solvent

i

Add 2 equivalents of
2,6-dibromo-4-methylbenzenamine

i

Heat the mixture under reflux
for several hours to drive
the condensation reaction

i

Monitor reaction completion
using Thin Layer Chromatography (TLC)

i

Cool the reaction mixture
to room temperature

i

Precipitate the crude product
by adding a non-solvent (e.g., methanol)

i

Filter the precipitate and
wash with the non-solvent
to remove unreacted starting materials

:

Dry the purified product
under vacuum

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of Solvent Violet 38.
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General Method for Solubility Determination

The solubility of a solvent dye can be determined by the equilibrium saturation method.

Sample Preparation: Add an excess amount of Solvent Violet 38 to a known volume of the
selected solvent in a sealed vial.

Equilibration: Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-
48 hours) to ensure equilibrium is reached.

Separation: Centrifuge the saturated solution to pellet the undissolved solid.

Quantification: Carefully extract an aliquot of the clear supernatant. The concentration of the
dissolved dye is then determined using a suitable analytical technique, such as UV-Vis
spectrophotometry, by comparing its absorbance to a calibration curve prepared from
standards of known concentrations.

General Method for UV-Vis Spectral Analysis

Solution Preparation: Prepare a dilute solution of Solvent Violet 38 in a suitable transparent
solvent (e.g., toluene or chloroform). The concentration should be adjusted so that the
maximum absorbance falls within the linear range of the spectrophotometer (typically 0.1 to
1.0 AU).

Instrumentation: Use a dual-beam UV-Vis spectrophotometer. Fill one cuvette with the pure
solvent to serve as a blank and the other with the dye solution.

Measurement: Scan the sample across a wavelength range (e.g., 300-800 nm) to record the
absorption spectrum.

Data Analysis: The wavelength at which the highest absorbance is recorded is the maximum
absorption wavelength (Amax). This value is a key characteristic of the dye.

Applications

Solvent Violet 38 is a versatile dye used in a variety of industrial applications due to its

solubility in organic solvents and its vibrant color. Key applications include:
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e Plastics and Polymers: It is widely used for coloring a range of plastics and resins, including
polystyrene, ABS, PMMA, and polyester.[4]

o Oils, Waxes, and Lubricants: The dye is suitable for coloring hydrocarbon-based products
like oils, greases, waxes, and candles.[2]

e Inks and Coatings: It is incorporated into printing inks and various types of coatings.[2]
e Fibers: It is used in the coloration of synthetic fibers.[5]

o Optical Whitener: In very low concentrations, it can be used as a whitener or brightening
agent to counteract the natural yellowing of plastics and resins.[4]

Safety and Handling

When handling Solvent Violet 38, standard laboratory safety precautions should be observed.
It is recommended to:

e Use in a well-ventilated area.

o Wear appropriate personal protective equipment (PPE), including gloves and safety glasses,
to avoid direct contact with skin and eyes.

» Store in a cool, dry place away from oxidizing agents.

Conclusion

Solvent Violet 38 is an important anthraquinone-based solvent dye with a distinct violet hue
and excellent solubility in non-polar media. Its robust chemical structure provides good stability,
making it suitable for a wide array of industrial coloring applications, from plastics and synthetic
fibers to inks and lubricants. While detailed spectral data and specific experimental protocols
are not widely published, its physicochemical properties are well-documented, providing a solid
foundation for its application in scientific research and industrial manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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